4-Bromo-3-fluoro-4'-methoxybenzophenone
Overview
Description
4-Bromo-3-fluoro-4’-methoxybenzophenone is a chemical compound with the molecular formula C14H10BrFO2 . It has a molecular weight of 309.13 . The compound appears as a white solid .
Molecular Structure Analysis
The InChI code for 4-Bromo-3-fluoro-4’-methoxybenzophenone is 1S/C14H10BrFO2/c1-18-11-5-2-9 (3-6-11)14 (17)10-4-7-12 (15)13 (16)8-10/h2-8H,1H3 . This code provides a specific description of the compound’s molecular structure.Chemical Reactions Analysis
While the specific chemical reactions involving 4-Bromo-3-fluoro-4’-methoxybenzophenone are not detailed in the searched resources, benzophenone compounds are known to form radicals in the presence of ultraviolet radiation, leading to interesting photochemistry .Physical and Chemical Properties Analysis
4-Bromo-3-fluoro-4’-methoxybenzophenone is a white solid . It has a molecular weight of 309.13 and a molecular formula of C14H10BrFO2 .Scientific Research Applications
Photodynamic Therapy
4-Bromo-3-fluoro-4'-methoxybenzophenone derivatives show potential in photodynamic therapy for cancer treatment. Zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, which include bromo and methoxy components similar to this compound, have been found to exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These properties make them useful as Type II photosensitizers in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Radiopharmaceutical Synthesis
In radiopharmaceuticals, compounds containing this compound have been developed for potential use in brain imaging. For example, a derivative was synthesized for potential use as a radioligand for the GABA receptor in the brain. This application leverages the specific properties of the compound to facilitate brain imaging in medical diagnostics (Vos & Slegers, 1994).
Antioxidant Properties
Bromophenol derivatives from Rhodomela confervoides, which include components similar to this compound, demonstrate antioxidant activities. These compounds have been found to have potent scavenging activity against radicals, suggesting potential applications in food and pharmaceutical fields as natural antioxidants (Li et al., 2012).
Analytical Chemistry
In analytical chemistry, derivatives of this compound are used in methods for determining benzophenone UV absorbers in environmental water samples. This application involves concentration and determination steps, utilizing the compound's properties for environmental monitoring (Negreira et al., 2009).
Properties
IUPAC Name |
(4-bromo-3-fluorophenyl)-(4-methoxyphenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrFO2/c1-18-11-5-2-9(3-6-11)14(17)10-4-7-12(15)13(16)8-10/h2-8H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCBGXYKZLVCALQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrFO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40641491 | |
Record name | (4-Bromo-3-fluorophenyl)(4-methoxyphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40641491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
760192-85-6 | |
Record name | (4-Bromo-3-fluorophenyl)(4-methoxyphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40641491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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